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Compound of Interest

Compound Name: 2-Methylpyridine

Cat. No.: B075671 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the thermodynamic

properties of 2-Methylpyridine (also known as 2-picoline). The information is compiled from

various authenticated sources and is intended to serve as a valuable resource for researchers

and professionals in drug development and other scientific fields. This document presents key

thermodynamic data in structured tables, outlines the experimental methodologies used for

their determination, and provides visualizations of relevant chemical pathways.

Core Thermodynamic Data
The following tables summarize the essential thermodynamic and physical properties of 2-
Methylpyridine.

Table 1: General and Physical Properties of 2-Methylpyridine
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Property Value Source

Molecular Formula C₆H₇N --INVALID-LINK--

Molar Mass 93.1265 g/mol --INVALID-LINK--

CAS Number 109-06-8 --INVALID-LINK--

Boiling Point (at 1 atm) 128.8 °C (401.95 K) --INVALID-LINK--

Melting Point -66.8 °C (206.35 K) --INVALID-LINK--

Density (at 20°C) 0.944 g/mL --INVALID-LINK--

Vapor Pressure (at 25°C) 11.2 mmHg --INVALID-LINK--

Table 2: Enthalpy and Entropy Data for 2-Methylpyridine

Thermodynamic Property Value (kJ/mol) Source

Standard Enthalpy of

Formation (Gas, 298.15 K)
98.95 ± 0.88 --INVALID-LINK--

Standard Enthalpy of

Combustion (Liquid, 298.15 K)
-3507 --INVALID-LINK--

Enthalpy of Vaporization (at

boiling point)
37.0 --INVALID-LINK--

Standard Molar Entropy

(Liquid, 298.15 K)
158.41 J/mol·K --INVALID-LINK--

Table 3: Heat Capacity of 2-Methylpyridine

Phase Heat Capacity (Cp) Temperature (K) Source

Liquid 158.41 J/mol·K 298.15 --INVALID-LINK--

Experimental Protocols
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Detailed experimental protocols for the determination of the thermodynamic properties of 2-
Methylpyridine are not readily available in the public domain. The primary research articles by

Scott, Hubbard, et al. (1963) and Chirico, Knipmeyer, et al. (1999), which contain these specific

procedures, could not be accessed in full text through the available search resources.

However, based on the references in the literature, the following established methodologies

were employed.

Bomb Calorimetry (for Enthalpy of Combustion)
The standard enthalpy of combustion of 2-Methylpyridine was likely determined using a bomb

calorimeter. This technique involves the complete combustion of a known mass of the

substance in a constant-volume container (the "bomb") filled with excess oxygen under

pressure.

General Procedure:

A precisely weighed sample of 2-Methylpyridine is placed in a crucible inside the bomb.

A fuse wire is connected to electrodes within the bomb, with the wire in contact with the

sample.

The bomb is sealed and pressurized with pure oxygen to approximately 25-30 atm.

The bomb is then submerged in a known volume of water in an insulated container (the

calorimeter).

The initial temperature of the water is recorded.

The sample is ignited by passing an electric current through the fuse wire.

The temperature of the water is monitored and the maximum temperature reached is

recorded.

The heat capacity of the calorimeter system is determined by combusting a standard

substance with a known heat of combustion, such as benzoic acid.

The enthalpy of combustion of 2-Methylpyridine is then calculated from the temperature

rise, the heat capacity of the calorimeter, and the mass of the sample.
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Adiabatic Heat-Capacity Calorimetry (for Heat Capacity
and Entropy)
The heat capacity and, by extension, the entropy of 2-Methylpyridine were measured using

adiabatic calorimetry. This method involves measuring the temperature rise of a sample upon

the input of a known quantity of heat while minimizing heat exchange with the surroundings.

General Procedure:

A known mass of purified 2-Methylpyridine is placed in a sample container within the

calorimeter.

The calorimeter is cooled to the starting temperature of the measurement range.

A precisely measured amount of electrical energy is supplied to a heater in the calorimeter,

causing the temperature of the sample to rise.

The temperature of the sample is measured with a high-precision thermometer (e.g., a

platinum resistance thermometer) before and after the energy input.

An adiabatic shield surrounding the calorimeter is maintained at the same temperature as

the calorimeter to prevent heat loss or gain.

The heat capacity is calculated from the amount of energy added and the resulting

temperature change.

Measurements are repeated at small temperature increments over the desired temperature

range.

The standard molar entropy is then calculated by integrating the heat capacity data from low

temperatures.

Comparative Ebulliometry (for Vapor Pressure)
Vapor pressure data for 2-Methylpyridine were obtained using comparative ebulliometry. This

technique determines the boiling temperature of a substance at a known pressure.

General Procedure:
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The ebulliometer is charged with a sample of purified 2-Methylpyridine.

The system is connected to a manostat to control the pressure.

The liquid is heated to its boiling point under the set pressure.

The temperature of the boiling liquid and the vapor are measured with high-accuracy

thermometers.

The pressure is varied, and the corresponding boiling temperatures are recorded.

This process allows for the determination of the vapor pressure as a function of temperature.

Mandatory Visualizations
Biodegradation Pathway of 2-Methylpyridine
The following diagram illustrates the proposed biodegradation pathway of 2-Methylpyridine by

Arthrobacter sp. KM-4. This pathway involves initial oxidation of the pyridine ring, followed by

ring cleavage and subsequent metabolism of the resulting aliphatic intermediates.[1][2]

2-Methylpyridine 6-Hydroxy-2-methylpyridineMonooxygenase 2,5-Dihydroxypyridine derivativeHydroxylase Ring Cleavage ProductDioxygenase Maleamate derivativeHydrolase Fumarate derivativeIsomerase TCA Cycle

Click to download full resolution via product page

Biodegradation pathway of 2-Methylpyridine.

Experimental Workflow: Bomb Calorimetry
The following diagram outlines the major steps in determining the enthalpy of combustion using

a bomb calorimeter.
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Sample Preparation

Bomb Setup

Calorimetric Measurement

Data Analysis

Weigh 2-Methylpyridine Sample

Place in Crucible

Attach Fuse Wire

Seal Bomb

Pressurize with O₂

Place Bomb in Calorimeter

Record Initial Temperature

Ignite Sample

Record Final Temperature

Calculate Heat Released (q)

Calculate Enthalpy of Combustion (ΔHc)
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Workflow for Bomb Calorimetry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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